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Compound of Interest

Compound Name: Cloxiquine

Cat. No.: B194070 Get Quote

Introduction
Cloxiquine (5-Chloro-8-quinolinol) is a versatile compound with known antibacterial, antifungal,

and antiamoebic properties.[1][2] Recent research has also highlighted its potential as an anti-

melanoma agent through the activation of PPARγ.[1][3] Accurate and consistent preparation of

Cloxiquine stock solutions is crucial for reliable experimental results in drug discovery and

development. Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of

Cloxiquine due to its high solubilizing capacity.[2][4] This document provides a detailed

protocol for the preparation, storage, and handling of Cloxiquine stock solutions in DMSO for

research applications.

Physicochemical Properties of Cloxiquine
A summary of the key physicochemical properties of Cloxiquine is presented in the table

below. This information is essential for accurate calculations and preparation of stock solutions.
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Property Value Reference

Molecular Formula C₉H₆ClNO [2][4]

Molecular Weight 179.60 g/mol [2]

Appearance
Light yellow to yellow solid

powder
[4]

Melting Point 122-124 °C [4]

Solubility in DMSO Up to 100 mg/mL (556.79 mM) [2][4]

Experimental Protocols
Materials and Equipment

Cloxiquine powder (purity ≥ 99%)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Microcentrifuge tubes or amber vials

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[2]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Cloxiquine Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro assays. Adjustments can be made to the calculations for different

desired concentrations.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of Cloxiquine can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 179.60 g/mol / 1000 = 1.796 mg

2. Weighing the Cloxiquine Powder:

Tare the analytical balance with a clean weighing boat.

Carefully weigh out the calculated amount of Cloxiquine powder. For 1 mL of a 10 mM

solution, this is approximately 1.80 mg.

3. Dissolving in DMSO:

Transfer the weighed Cloxiquine powder into an appropriately labeled microcentrifuge tube

or amber vial.

Add the desired volume of anhydrous DMSO (in this example, 1 mL).

Close the tube/vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication in an ultrasonic bath for 5-10 minutes

may be required to achieve a clear solution.[2]

4. Storage of the Stock Solution:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[5]
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Store the aliquots at -20°C or -80°C.

The stability of the stock solution is reported to be up to 1 year at -20°C and 2 years at

-80°C.[1][2]

Workflow for Preparing Cloxiquine Stock Solution
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Caption: Workflow for Cloxiquine Stock Solution Preparation.
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Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

Cloxiquine stock solutions.

Parameter Value Unit Notes

Molecular Weight 179.60 g/mol [2]

Solubility in DMSO up to 100 mg/mL [2][4]

Molar Concentration up to 556.79 mM [2]

Recommended Stock

Concentration
10 - 50 mM

Dependent on

experimental needs.

Storage Temperature -20 or -80 °C
For long-term stability.

[1][2]

Stock Solution

Stability at -20°C
up to 1 year [1][2]

Stock Solution

Stability at -80°C
up to 2 years [1][2]

Signaling Pathway Context
Cloxiquine has been identified as an activator of Peroxisome Proliferator-Activated Receptor

Gamma (PPARγ), a nuclear receptor that plays a role in regulating cellular processes such as

proliferation and metastasis, particularly in melanoma cells.[1][3]
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Caption: Cloxiquine's Mechanism of Action via PPARγ.

Safety Precautions and Best Practices
Always handle Cloxiquine powder and DMSO in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Refer to the Safety Data Sheet (SDS) for Cloxiquine for comprehensive safety and handling

information.

Ensure that the DMSO used is anhydrous, as moisture can affect the solubility and stability

of the compound.[5]

For in vivo studies, it is critical to prepare fresh working solutions from the DMSO stock on

the day of use.[1]
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By following these detailed protocols and guidelines, researchers can ensure the consistent

and accurate preparation of Cloxiquine stock solutions for their studies, leading to more

reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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